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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-4

Cat. No.: B12366675 Get Quote

A Comparative Guide to Pyruvate Carboxylase
Inhibitors
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of known inhibitors of Pyruvate Carboxylase (PC),

a crucial enzyme in intermediary metabolism. While the specific compound "Pyruvate
Carboxylase-IN-4" could not be identified in publicly available literature, this document details

the inhibitory effects of several well-characterized alternative compounds. The information

presented herein is intended to support research and development efforts targeting PC for

various therapeutic applications.

Pyruvate carboxylase catalyzes the vital anaplerotic reaction of converting pyruvate to

oxaloacetate, which is essential for replenishing intermediates of the TCA cycle and for

gluconeogenesis.[1][2] Given its central role, the inhibition of PC is a significant area of interest

for studying and potentially treating metabolic diseases and cancer.

Comparative Inhibitory Activity
The following table summarizes the quantitative data for a selection of Pyruvate Carboxylase

inhibitors. These compounds exhibit different mechanisms and potencies of inhibition.
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Inhibitor Type of Inhibition Quantitative Data
Organism/Enzyme
Source

Oxamate
Non-competitive with

respect to pyruvate[3]
K_i_ = 1.6 mM[3] Chicken Liver PC[3]

Uncompetitive with

respect to pyruvate
K_D_ = 1.45 mM[3] Not specified

L-Aspartate
Allosteric feedback

inhibitor[2][3]

Binds cooperatively;

competitive with

respect to acetyl-

CoA[4]

Yeast and Rhizobium

etli PC[4][5]

Compound 8v

Competitive with

respect to pyruvate;

Mixed-type with

respect to ATP[6]

IC_50 = 4.3 ± 1.5 µM;

K_i_ = 0.74 µM[6]
Not specified

Compound 8u Not specified
IC_50_ = 3.0 ± 1.0

µM[6]
Not specified

α-Ketoglutarate Allosteric
Apparent K_i_ = 3

mM[3]
Chicken Liver PC[3]

Chlorothricin
Reversible

competitive

Apparent K_i_ = 173

µM[3]

Bacillus

stearothermophilus

PC[3]

Non-competitive with

respect to MgATP and

pyruvate

IC_50_ = 0.12 to 0.50

mM[3]
Various sources[3]

Phosphonoacetate
Non-competitive with

respect to MgATP
K_i_ = 0.5 mM[3] Sheep Kidney PC[3]

Competitive with

respect to MgATP

K_i_ = 7.8 ± 1.8

mM[3]

E. coli biotin

carboxylase[3]

Compound 8v: 2-hydroxy-3-(quinoline-2-yl)propenoic acid[6] Compound 8u: 3,3'-(1,4-

phenylene)bis[2-hydroxy-2-propenoic acid][6]
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Signaling Pathway: Role of Pyruvate Carboxylase in
Gluconeogenesis
Pyruvate Carboxylase plays a critical first step in gluconeogenesis, the metabolic pathway that

results in the generation of glucose from non-carbohydrate carbon substrates. The diagram

below illustrates the central position of PC in this pathway within the mitochondrion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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